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Compound of Interest

Compound Name: L-Lysine acetate

Cat. No.: B1294604 Get Quote

L-Lysine Acetate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
L-Lysine acetate, the salt formed from the essential amino acid L-Lysine and acetic acid, is a

compound of significant interest in the pharmaceutical and biotechnology sectors. Its enhanced

solubility and stability compared to free L-Lysine make it a preferred formulation component.

This technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, and synthesis of L-Lysine acetate, tailored for professionals in research and drug

development.

Chemical Structure and Identification
L-Lysine acetate is an organic salt resulting from the acid-base reaction between the basic

amino groups of L-Lysine and the acidic carboxyl group of acetic acid. L-Lysine, a diprotic basic

amino acid, possesses two amino groups (α and ε) and one carboxyl group. In the presence of

acetic acid, the more basic ε-amino group is protonated, forming an ammonium ion, which then

forms an ionic bond with the acetate anion.

The chemical structure can be represented as follows:
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Molecular Formula: C₈H₁₈N₂O₄[1]

Chemical Identifiers:

Identifier Value

CAS Number 57282-49-2[1]

Molecular Weight 206.24 g/mol [1]

SMILES CC(=O)O.NCCCC--INVALID-LINK--C(=O)O[1]

InChI

InChI=1S/C6H14N2O2.C2H4O2/c7-4-2-1-3-

5(8)6(9)10;1-2(3)4/h5H,1-4,7-8H2,(H,9,10);1H3,

(H,3,4)/t5-;/m0./s1[1]

Physicochemical Properties
The physicochemical properties of L-Lysine acetate are crucial for its application in various

formulations. A summary of these properties is presented in the table below.

Property Value Reference

Appearance White crystalline powder

Solubility Freely soluble in water Evonik

pKa of L-Lysine (α-amino) 8.95

pKa of L-Lysine (ε-amino) 10.53

pKa of L-Lysine (carboxyl) 2.18

pKa of Acetic Acid 4.76

Synthesis of L-Lysine Acetate
The synthesis of L-Lysine acetate is typically achieved through the direct reaction of L-Lysine

with acetic acid in a suitable solvent, followed by crystallization.
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Reaction Pathway
The formation of L-Lysine acetate is a straightforward acid-base neutralization reaction. The

acetic acid protonates one of the amino groups of L-Lysine, leading to the formation of the

acetate salt.

Figure 1: Formation of L-Lysine Acetate

Reactants

Product

L-Lysine

L-Lysine Acetate

+ Acetic Acid

Acetic Acid

Click to download full resolution via product page

Figure 1: Formation of L-Lysine Acetate

Experimental Protocol
The following is a generalized experimental protocol for the synthesis of L-Lysine acetate,

based on methodologies described in the literature.

Materials:

L-Lysine

Glacial Acetic Acid

Distilled Water

Ethanol (for crystallization, optional)
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Activated Carbon (for decolorization)

Procedure:

Dissolution: Dissolve a known quantity of L-Lysine in distilled water. The concentration can

be adjusted based on the desired scale of the reaction.

Reaction: Slowly add a stoichiometric equivalent of glacial acetic acid to the L-Lysine

solution while stirring. The reaction is exothermic, and the temperature may need to be

controlled.

Decolorization: Add a small amount of activated carbon to the solution and stir for a period to

remove any colored impurities.

Filtration: Filter the solution to remove the activated carbon and any other solid impurities.

Crystallization: Concentrate the filtrate by evaporating the solvent under reduced pressure.

The L-Lysine acetate will crystallize out of the solution. The crystallization process can be

aided by cooling the solution or by the addition of a less polar solvent like ethanol.

Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold

solvent, and dry under vacuum to obtain the final product.

Experimental Workflow
The logical flow of the synthesis process can be visualized as follows:
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Figure 2: Experimental Workflow for L-Lysine Acetate Synthesis
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Figure 2: Experimental Workflow for L-Lysine Acetate Synthesis
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Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties, and

synthesis of L-Lysine acetate. The information presented, including the structured data tables

and process diagrams, is intended to be a valuable resource for researchers, scientists, and

professionals involved in drug development and related fields. The well-defined characteristics

and synthesis protocol of L-Lysine acetate underscore its utility and importance in various

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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